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Abstract

This technical guide provides a comprehensive toxicological profile of 2-Cyclohexylethyl
acetate (CAS No. 21722-83-8), a fragrance and flavoring ingredient. Due to a notable lack of
direct toxicological data for this substance, this guide employs a scientifically rigorous read-
across and metabolic rationale. The assessment is primarily based on data from its principal
hydrolysis product, 2-cyclohexylethanol, and its corresponding acid metabolite,
cyclohexaneacetic acid. This approach is consistent with methodologies used by regulatory
and safety assessment bodies for esters of this nature. This document synthesizes available
data on acute toxicity, skin and eye irritation, skin sensitization, genotoxicity, and repeated-dose
toxicity to provide a robust foundation for risk assessment for researchers, scientists, and
professionals in drug development.

Introduction and Scientific Rationale

2-Cyclohexylethyl acetate is an ester characterized by a cyclohexyl moiety. In the field of
toxicology, particularly for flavoring and fragrance ingredients, it is a well-established principle
that simple esters are often rapidly hydrolyzed by carboxylesterases present in the skin,
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gastrointestinal tract, and liver. This metabolic process cleaves the ester bond, yielding the
parent alcohol and carboxylic acid.

For 2-Cyclohexylethyl acetate, the anticipated metabolic pathway is its hydrolysis into 2-
cyclohexylethanol and acetic acid. The acetic acid is then expected to enter the body's natural
metabolic pathways. Therefore, the systemic toxicological properties of 2-Cyclohexylethyl
acetate are predicted to be largely driven by its hydrolysis product, 2-cyclohexylethanol. This
guide will thus heavily rely on the toxicological data available for 2-cyclohexylethanol and,
where relevant, its further oxidized metabolite, cyclohexaneacetic acid, to construct a reliable
safety profile for the parent ester.

dot graph TD{ rankdir=LR; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4",
fontcolor="#202124"]; edge [color="#4285F4"];

} Caption: Anticipated metabolic hydrolysis of 2-Cyclohexylethyl acetate.

Physicochemical Properties

A substance's physicochemical properties are fundamental to understanding its potential for
absorption, distribution, and local effects.

Property Value Source

CAS Number 21722-83-8 The Good Scents Company
Molecular Formula C10H1802 The Good Scents Company
Molecular Weight 170.25 g/mol The Good Scents Company
Appearance Colorless liquid The Good Scents Company
Odor Fruity, floral The Good Scents Company
Boiling Point 222 °C @ 760 mmHg The Good Scents Company
Flash Point 79.44 °C The Good Scents Company
Water Solubility 49.2 mg/L @ 25 °C (estimated) The Good Scents Company
logP (o/w) 3.510 The Good Scents Company
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Toxicological Profile

This section details the toxicological endpoints for 2-Cyclohexylethyl acetate, primarily using

data from its metabolite, 2-cyclohexylethanol, and other relevant analogs.

Acute Toxicity

Acute toxicity studies assess the potential for adverse effects from a single, short-term

exposure.
. ) Classificati
Endpoint Species Route Value Reference
on
The Good
GHS: Not
LDso Rat Oral 3200 mg/kg - Scents
Classified
Company
The Good
] GHS: Not
LDso Rabbit Dermal > 5000 mg/kg -~ Scents
Classified
Company
LDso (Read- GHS:
across: 2- ] Category 4
Rabbit Oral 940 mg/kg ] PubChem[1]
Cyclohexylet (Harmful if
hanol) swallowed)
GHS:
LDso (Read-
Category 4
across: 2-
Rabbit Dermal 1220 mg/kg (Harmful in PubChem[1]
Cyclohexylet )
contact with
hanol)

skin)

The available data for the parent ester suggest low acute toxicity. However, data from the

metabolite 2-cyclohexylethanol indicate a higher level of acute toxicity, falling into GHS

Category 4 for both oral and dermal routes.[1] For a conservative risk assessment, the toxicity

of the metabolite should be considered.

Skin and Eye Irritation
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The potential for a substance to cause local irritation upon contact with the skin and eyes is a
critical safety parameter.

Skin Irritation:
o 2-Cyclohexylethyl Acetate: A human patch test with a 4% solution showed no irritation.

e Read-across: 2-Cyclohexylethanol: An in vivo study in rabbits (similar to OECD TG 404)
resulted in slight to moderate irritation.

e Read-across: Cyclohexaneacetic Acid: GHS classification based on company natifications to
ECHA indicates it "Causes skin irritation” (Skin Irrit. 2).[2]

Eye Irritation:

e Read-across: 2-Cyclohexylethanol: An in vivo study in rabbits (based on OECD TG 405)
showed that the substance is a moderate eye irritant.

o Read-across: Cyclohexaneacetic Acid: GHS classification based on company natifications to
ECHA indicates it "Causes serious eye irritation” (Eye Irrit. 2).[2]

Conclusion: Based on the data from its metabolites, 2-Cyclohexylethyl acetate should be
considered a potential skin and eye irritant.

dot graph G { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled",
fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

} Caption: Standard workflow for an in vivo skin irritation study.

Skin Sensitization

Skin sensitization is an allergic response following skin contact. The Local Lymph Node Assay
(LLNA) is a standard method for assessing this endpoint.

o 2-Cyclohexylethyl Acetate: A human study at a 4% concentration indicated no
sensitization. However, this is not a standardized regulatory test.
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e Read-across: 2-Cyclohexylethanol: Data from an LLNA (OECD TG 429) indicates that 2-
cyclohexylethanol is not a skin sensitizer.

Conclusion: Based on the available data for the metabolite, 2-Cyclohexylethyl acetate is not
expected to be a skin sensitizer.

dot graph G { layout=dot; rankdir=TB; node [shape=Dbox, style="rounded,filled",
fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

} Caption: Workflow for the Local Lymph Node Assay (LLNA).

Genotoxicity

Genotoxicity assays are crucial for identifying substances that can cause genetic mutations. A
standard battery of tests is typically required.
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Assay

Test
System

Metabolic
Activation

Result

Guideline

Reference

Bacterial
Reverse
Mutation
(Ames Test)
(Read-
across: 2-
Cyclohexylet

hanol)

S.
typhimurium
& E. coli

With &
Without S9

Negative

OECD 471

ECHA

In Vitro
Chromosome
Aberration
(Read-
across: 2-
Cyclohexylet
hanol)

Human

Lymphocytes

With &
Without S9

Negative

OECD 473

ECHA

In Vivo
Mammalian
Erythrocyte
Micronucleus
Test (Read-
across: 2-
Cyclohexylet

hanol)

Mouse Bone

Marrow

N/A

Negative

OECD 474

ECHA

Conclusion: A comprehensive battery of genotoxicity tests on the primary metabolite, 2-

cyclohexylethanol, yielded negative results. Therefore, 2-Cyclohexylethyl acetate is not

considered to have genotoxic potential.

Repeated Dose Toxicity

Repeated dose toxicity studies provide information on the potential health effects of long-term,

repeated exposure and help to establish a No-Observed-Adverse-Effect Level (NOAEL).
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» 2-Cyclohexylethyl Acetate: No data are available. The Research Institute for Fragrance
Materials (RIFM) has utilized the Threshold of Toxicological Concern (TTC) for its risk
assessment, which is a screening method used in the absence of chemical-specific data.

o Read-across: 2-Cyclohexylethanol: A 90-day oral toxicity study in rats (OECD TG 408) was
conducted. The key findings from the ECHA registration dossier are summarized below.

Summary of 90-Day Oral Toxicity Study on 2-Cyclohexylethanol:
e Species: Rat

e Route: Oral (gavage)

e Duration: 90 days

o Key Findings: At the highest dose, some changes in clinical chemistry (e.g., decreased
alkaline phosphatase in males) and a slight decrease in body weight gain were observed. No
treatment-related histopathological findings were noted.

NOAEL: 1000 mg/kg bw/day, the highest dose tested.

Conclusion: The NOAEL for the primary metabolite, 2-cyclohexylethanol, is 1000 mg/kg bw/day
in a 90-day rat study. This value can be used as a point of departure for the risk assessment of
2-Cyclohexylethyl acetate.

Risk Assessment and Conclusion

The toxicological profile of 2-Cyclohexylethyl acetate has been constructed using a
scientifically justified read-across approach based on its expected rapid hydrolysis to 2-
cyclohexylethanol.

o Hazard Identification: The primary hazards identified are acute toxicity (GHS Category 4)
based on the oral and dermal toxicity of its metabolite, and it should be considered a skin
and eye irritant. It is not expected to be a skin sensitizer or to have genotoxic potential.

o Dose-Response: The most relevant point of departure for systemic risk assessment is the
NOAEL of 1000 mg/kg bw/day from the 90-day oral study on 2-cyclohexylethanol.
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» Exposure Assessment: For a complete risk assessment, this hazard information must be
compared against anticipated human exposure levels from its use in consumer products or
other applications.

o Risk Characterization: The Margin of Safety (MoS) can be calculated by dividing the NOAEL
(1000 mg/kg bw/day) by the estimated daily exposure. A sufficiently large MoS would
indicate a low level of concern for systemic toxicity under specific use scenarios.

In summary, while data on 2-Cyclohexylethyl acetate itself is limited, a comprehensive
evaluation of its expected metabolites allows for a robust risk assessment. The critical
endpoints for consideration are acute toxicity and local irritation. The lack of genotoxicity and
the high NOAEL for repeated dose toxicity suggest a low concern for systemic effects at
reasonably anticipated exposure levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 2-Cyclohexylethanol | CBH160 | CID 20508 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Cyclohexaneacetic acid | CBH1402 | CID 21363 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-Depth Toxicological Guide to 2-Cyclohexylethyl
Acetate for Risk Assessment]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585504/docs#an-in-depth-toxicological-guide-to-2-
cyclohexylethyl-acetate-for-risk-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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